Cas no 1797356-13-8 (3-chloro-4-methoxy-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide)

• Product Name: 3-chloro-4-methoxy-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide
• CAS No: 1797356-13-8
• MF: C₁₈H₂₂ClNO₄S
• MW: 383.889583110809
• CID: 6350187
• PubChem ID: 71810768
• Update Time: 2025-08-05

3-chloro-4-methoxy-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024568716
• 3-chloro-4-methoxy-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide
• 3-chloro-4-methoxy-N-(2-methoxy-2-phenylbutyl)benzene-1-sulfonamide
• 1797356-13-8
• F6452-0856

• Inchi： 1S/C18H22ClNO4S/c1-4-18(24-3,14-8-6-5-7-9-14)13-20-25(21,22)15-10-11-17(23-2)16(19)12-15/h5-12,20H,4,13H2,1-3H3
• InChI Key： OSFQHRXRSIDMOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C1C=CC=CC=1)(CC)OC)(=O)=O)OC

Computed Properties

• Exact Mass: 383.0958071g/mol
• Monoisotopic Mass: 383.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-methoxy-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide

Compound CAS No. 1797356-13-8: 3-Chloro-4-Methoxy-N-(2-Methoxy-2-Phenylbutyl)Benzenesulfonamide

The compound CAS No. 1797356-13-8, also known as 3-chloro-4-methoxy-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzenesulfonamide backbone, a chloro substituent, and a methoxy group, along with a substituted butyl chain containing a phenyl group. The combination of these functional groups makes it a unique molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of benzenesulfonamides in drug discovery, particularly due to their ability to act as inhibitors of various enzymes and receptors. The presence of the chloro and methoxy groups in this compound suggests potential modulatory effects on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for determining the suitability of the compound as a drug candidate.

The N-(2-methoxy-2-phenylbutyl) substituent adds another layer of complexity to this molecule. This group is known to enhance lipophilicity, which can improve the bioavailability of the compound. Additionally, the phenyl group within this substituent may contribute to π–π interactions, potentially influencing the molecule's binding affinity to target proteins. Recent research has emphasized the role of such substituents in optimizing drug-target interactions, making this compound a promising candidate for further investigation.

In terms of synthesis, the preparation of CAS No. 1797356-13-8 involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. The precise control of reaction conditions is essential to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its structural integrity and quality.

From a biological standpoint, this compound has shown interesting activity in preliminary assays targeting kinase enzymes. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The ability of CAS No. 1797356-13-8 to inhibit specific kinases suggests its potential as a lead compound for developing novel therapeutic agents.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like CAS No. 1797356-13-8 with high accuracy. These computational models provide valuable insights into the molecular interactions that govern the compound's activity, facilitating rational drug design.

In conclusion, CAS No. 1797356-13-8, or 3-chloro-4-methoxy-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide, represents a cutting-edge molecule with significant potential in both chemical and biological research. Its unique structure, combined with its promising pharmacological properties, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.